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Compound of Interest

Compound Name: 4-Methylstyrene

Cat. No.: B165708 Get Quote

An In-depth Technical Guide on 4-Methylstyrene (CAS 622-97-9): Properties and Hazards

Introduction
4-Methylstyrene, identified by CAS number 622-97-9, is an aromatic hydrocarbon also known

as p-methylstyrene or 4-vinyltoluene.[1][2] It is a clear, colorless to light yellow liquid with a

characteristic aromatic odor.[1][3][4] This compound serves as a crucial monomer in the

production of plastics and polyesters, and as an intermediate in the synthesis of paint and

coating additives.[1][3] It is also used with its isomers to prepare poly(vinyltoluene).[1][3] Given

its industrial significance and inherent reactivity, a thorough understanding of its

physicochemical properties and associated hazards is essential for researchers, scientists, and

professionals in drug development and materials science.

This technical guide provides a comprehensive overview of 4-methylstyrene, summarizing its

core properties, toxicological profile, and safety information in clearly structured tables. It also

outlines general experimental methodologies and presents key relationships and workflows

through detailed diagrams.

Physicochemical Properties
The physical and chemical properties of 4-methylstyrene are summarized below. This data is

critical for its handling, storage, and application in various experimental and industrial settings.
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Property Value

Molecular Formula C₉H₁₀[1][5]

Molecular Weight 118.18 g/mol [1][4]

Appearance Clear colorless to light yellow liquid[1][3][5]

Odor Aromatic[1][3][4]

Boiling Point 170-175 °C[1][3][5][6]

Melting Point -34 °C[5]

Density 0.897 g/mL at 25 °C[1][3][5][6]

Flash Point
114 °F / 45.56 °C (TCC)[5][7] to 129 °F / 53.9

°C[1][3]

Autoignition Temperature 959 °F / 515 °C

Vapor Pressure <1 mmHg at 20 °C[5]

Solubility
Insoluble or slightly miscible in water[1][3][4][5];

Miscible with benzene[1][3][5]

Refractive Index (n20/D) 1.542[1][3][5][6]

LogP (Kow) 3.35 - 3.44 at 25 °C[4][5]

Explosive Limits 1.1 - 5.3% (V)[5]

Toxicological Profile
The toxicological data for 4-methylstyrene indicates moderate acute toxicity and significant

irritation potential. The primary health hazards are associated with inhalation, skin/eye contact,

and aspiration if swallowed.
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Endpoint Species Route Value

LD50 (Acute Toxicity) Rat Oral 2255 mg/kg[5][8][9]

LD50 (Acute Toxicity) Mouse Oral
1072 - 2255 mg/kg[5]

[9]

LD50 (Acute Toxicity) Rabbit Dermal
> 5000 mg/kg or >5

mL/kg[8][9]

Germ Cell

Mutagenicity
Ames Test In vitro Negative[8]

Hazards and Safety Information
4-Methylstyrene is classified as a flammable liquid and poses several health hazards. Proper

handling and storage are crucial to mitigate risks.

GHS Hazard Classification
Hazard Class Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapour[2][10]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[10]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[2]

Serious Eye Damage/Eye

Irritation
Category 2/2A

H319: Causes serious eye

irritation[2][10]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[2][10]

Aspiration Hazard Category 1

H304: May be fatal if

swallowed and enters

airways[2]

Germ Cell Mutagenicity Category 1B May cause genetic defects[2]

Aquatic Hazard (Chronic) Category 2
Toxic to aquatic life with long

lasting effects
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Handling and Storage Recommendations
Parameter Recommendation

Precautions for Safe Handling

Avoid contact with skin, eyes, and inhalation of

vapor.[8] Keep away from ignition sources (heat,

sparks, open flames) and take measures to

prevent electrostatic charge buildup.[8][10][11]

Use explosion-proof equipment and non-

sparking tools.[2][10][11]

Personal Protective Equipment (PPE)

Wear suitable protective clothing, gloves, and

eye/face protection.[5][8] In case of insufficient

ventilation, wear suitable respiratory equipment.

Storage Conditions

Store in a cool, dry, and well-ventilated place.[5]

[8][11] Recommended storage temperature is ≤

20°C, often refrigerated at 2-8°C.[1][5][8] Keep

container tightly closed and upright to prevent

leakage.[8][11] It is often shipped with an

inhibitor (e.g., tert-butyl catechol) to prevent

polymerization.[1][3][4]

Incompatible Materials

Strong oxidizing agents, strong acids,

peroxides, and various catalysts or initiators that

can cause polymerization.[1][2][3]

Fire-fighting Measures

Use water spray, fog, alcohol-resistant foam, dry

chemical, or carbon dioxide.[2] Water mist can

be used to cool closed containers.[2]

Experimental Protocols
Detailed experimental protocols for determining the specific properties of 4-methylstyrene are

typically based on internationally recognized guidelines, such as those from OECD or ASTM.

While specific laboratory-developed procedures are not available in the searched literature, the

following outlines the standard methodologies.
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Determination of Boiling Point (OECD Test Guideline
103)
The boiling point is determined by measuring the temperature at which the vapor pressure of

the liquid equals the atmospheric pressure.

Apparatus: A distillation flask, condenser, thermometer, and a heat source are used.

Procedure: The substance is placed in the distillation flask. The liquid is heated, and the

temperature is recorded when the liquid boils and a stable column of condensed vapor is

observed on the thermometer. Pressure correction to standard atmospheric pressure

(101.325 kPa) is applied if the measurement is made at a different pressure.

Determination of Flash Point (ASTM D93 - Pensky-
Martens Closed Cup Tester)
The flash point is the lowest temperature at which the vapors of the material will ignite when an

ignition source is applied.

Apparatus: A closed-cup flash point tester (e.g., Pensky-Martens) is required.

Procedure: The sample is heated at a slow, constant rate with continuous stirring. An ignition

source is directed into the cup at regular temperature intervals. The flash point is the lowest

temperature at which the application of the ignition source causes the vapor above the

sample to ignite.

Acute Oral Toxicity (OECD Test Guideline 423 - Acute
Toxic Class Method)
This method is used to estimate the LD50 value.

Animal Model: Typically rats or mice are used.

Procedure: The test substance is administered in a single dose by gavage to a small group

of fasted animals. Animals are observed for signs of toxicity and mortality for up to 14 days.

The outcome (lethality or survival) determines the next dose level and the procedure is
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repeated with another group of animals. The LD50 is estimated based on the results from the

different dose groups.

Visualizations
Reactivity and Polymerization Hazard
The following diagram illustrates the conditions that can trigger the hazardous polymerization of

4-methylstyrene.

Initiating Conditions Chemical Substance

Hazardous Reactions

Potential Consequences

Heat / Elevated Temp.

Exothermic
Polymerization

Contamination Acids / Initiators Air Exposure

Peroxide Formation

4-Methylstyrene
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Container Rupture

Pressure Buildup

Detonation Risk

Unstable

Click to download full resolution via product page

Caption: Reactivity pathways for 4-methylstyrene leading to hazardous polymerization and

peroxide formation.

General Experimental Workflow for Physicochemical
Characterization
This workflow outlines the typical steps involved in verifying the identity and purity of a chemical

sample like 4-methylstyrene.
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Spectroscopic & Chromatographic Analysis

Obtain Sample
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Caption: Standard workflow for the characterization and purity assessment of 4-
methylstyrene.

Hazard and Precautionary Logic
This diagram connects the inherent hazards of 4-methylstyrene with the necessary

precautionary measures for safe handling.
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Identified Hazards

Required Precautions

Flammable
(H226)

Keep from Ignition
Sources (P210)
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Wear PPE
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(P280)
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Caption: Logical links between the hazards of 4-methylstyrene and corresponding safety

precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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